Cas no 2171495-81-9 (2-chloro-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobenzoic acid)

• Product Name: 2-chloro-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobenzoic acid
• CAS No: 2171495-81-9
• MF: C₂₆H₂₃ClN₂O₆
• MW: 494.923626184464
• CID: 6165618
• PubChem ID: 165809766
• Update Time: 2025-05-19

2-chloro-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobenzoic acid
• 2171495-81-9
• 2-chloro-5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]benzoic acid
• EN300-1509606

• Inchi： 1S/C26H23ClN2O6/c1-34-14-23(24(30)28-15-10-11-22(27)20(12-15)25(31)32)29-26(33)35-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,21,23H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： KYVMKYFRWOJCCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 494.1244642g/mol
• Monoisotopic Mass: 494.1244642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-chloro-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobenzoic acid

Introduction to 2-chloro-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobenzoic Acid (CAS No. 2171495-81-9)

2-chloro-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobenzoic acid, identified by its CAS number 2171495-81-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring multiple functional groups, contributes to its unique chemical properties and reactivity, which are critical for its application in various scientific and industrial processes.

The molecular structure of 2-chloro-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobenzoic acid is characterized by the presence of a benzoic acid core, which is a common scaffold in many pharmacologically active compounds. This core is further modified with various substituents, including a chloro group at the 2-position, an amino group linked to a methoxycarbonyl moiety at the 5-position, and a methoxy group at the 3-position. Additionally, the presence of a propanamido group introduces another layer of complexity to the molecule, influencing its solubility, stability, and interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The structural features of 2-chloro-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobenzoic acid make it a promising candidate for such applications. Specifically, the fluorenylmethoxycarbonyl (Fmoc) group attached to the amino moiety is known for its stability and ease of handling in peptide synthesis, suggesting potential applications in drug development where peptide-based therapeutics are involved.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor the properties of the final product to specific needs. This flexibility is particularly valuable in drug discovery pipelines, where iterative design and optimization are often required to achieve desired pharmacological effects.

The benzoic acid moiety in 2-chloro-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobenzoic acid also plays a crucial role in determining its interactions with biological targets. Benzoic acid derivatives are well-known for their ability to bind to various enzymes and receptors, often leading to inhibitory or modulatory effects. The additional substituents on this scaffold further enhance the compound's binding affinity and selectivity, making it an attractive candidate for developing targeted therapies.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, researchers have investigated its effects on enzymes involved in inflammation and pain signaling. The structural features of 2-chloro-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobenzoic acid suggest that it may be able to modulate these pathways by interacting with specific targets. Preliminary findings indicate that this compound exhibits promising activity in preclinical models, warranting further investigation into its therapeutic potential.

The synthesis of 2-chloro-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobenzoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as palladium-catalyzed cross-coupling reactions and automated purification methods have significantly improved the efficiency and yield of synthetic routes. These advancements are crucial for ensuring that sufficient quantities of the compound are available for both research and potential commercial applications.

The pharmacokinetic properties of any drug candidate are critical factors that determine its clinical efficacy and safety. The presence of hydrophilic groups such as methoxy and amino moieties in 2-chloro-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobenzoic acid influence its solubility and distribution within the body. These properties can be fine-tuned through structural modifications to optimize absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these relationships is essential for designing effective drug candidates that can reach their target sites efficiently and maintain therapeutic levels over time.

In conclusion, 2-chloro-5-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-3-methoxypropanamidobenzoic acid (CAS No. 2171495-81) represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activity. Its unique molecular features make it a versatile intermediate for synthesizing more complex molecules and a potential therapeutic agent for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.